Cas no 6737-11-7 (1-Methylallyl acetate)

• Product Name: 1-Methylallyl acetate
• CAS No: 6737-11-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00026202
• CID: 517071
• PubChem ID: 87563323
• Update Time: 2025-11-02

1-Methylallyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 2-acetate
• 3-Buten-2-yl Acetate
• but-3-en-2-yl acetate
• Acetic Acid 3-Buten-2-yl Ester
• 3-Acetoxy-1-butene
• 1-Methylallyl Acetate
• 1-Methyl-2-propenyl acetate
• Acetic acid 1-buten-3-yl ester
• LYWCPTCPTWCZSZ-UHFFFAOYSA-N
• 2-acetoxy-3-butene
• 3-Buten-2-ol, acetate
• Ethyl Tetrahydrofuran-4-acetate
• B0128
• InChI=1/C6H10O2/c1-4-5(2)8-6(3)7/h4-5H,1H2,2-3H
• 1-Methylallyl acetate

• MDL： MFCD00026202
• Inchi： 1S/C6H10O2/c1-4-5(2)8-6(3)7/h4-5H,1H2,2-3H3
• InChI Key： LYWCPTCPTWCZSZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)C

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.90
• Boiling Point: 112°C
• Refractive Index: 1.4020-1.4050
• PSA: 26.30000
• LogP: 1.12400

1-Methylallyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Methylallyl acetate

Professional Introduction to Compound with CAS No. 6737-11-7 and Product Name: 1-Methylallyl acetate

The compound with the CAS number 6737-11-7 is identified as 1-Methylallyl acetate, a chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This ester, characterized by its molecular formula C₆H₁₀O₂, belongs to the class of allyl esters and is known for its versatile applications in synthetic chemistry, flavor and fragrance industry, and as an intermediate in the production of various pharmaceutical compounds.

1-Methylallyl acetate is primarily recognized for its role as a synthetic intermediate. Its structural features, including the presence of both an allyl group and an acetoxy group, make it a valuable building block in organic synthesis. The compound’s ability to undergo various chemical reactions, such as condensation, addition, and substitution reactions, allows for the facile preparation of more complex molecules. This property has made it a staple in laboratories engaged in the development of novel chemical entities.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-Methylallyl acetate. Research studies have begun to uncover its potential applications in drug discovery and development. One notable area of investigation is its role as a precursor in the synthesis of bioactive molecules. The compound’s structural motifs are often incorporated into more complex scaffolds that exhibit desirable biological activities. For instance, derivatives of 1-Methylallyl acetate have been explored for their antimicrobial and anti-inflammatory properties.

Moreover, the compound has shown promise in the field of medicinal chemistry due to its ability to act as a ligand in various enzyme inhibition studies. The allyl group and acetoxy group provide multiple sites for interaction with biological targets, making 1-Methylallyl acetate a versatile tool for drug design. Recent studies have demonstrated its utility in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The industrial significance of 1-Methylallyl acetate extends beyond pharmaceutical applications. In the flavor and fragrance industry, this compound is valued for its fruity aroma profile, which makes it a popular choice in perfumery and food flavorings. Its ability to impart a sweet, fruity scent has been utilized in various consumer products, enhancing their sensory appeal.

From a synthetic chemistry perspective, 1-Methylallyl acetate serves as a crucial intermediate in the preparation of more complex organic molecules. Its reactivity allows chemists to construct intricate molecular frameworks with precision. This has led to its widespread use in academic research laboratories and industrial settings where complex organic synthesis is required.

Recent advancements in green chemistry have also highlighted the importance of 1-Methylallyl acetate as an environmentally friendly solvent and reagent. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. The compound’s compatibility with various green solvents and its role in catalytic processes have made it an attractive choice for researchers aiming to develop eco-friendly chemical processes.

The pharmacological investigations into 1-Methylallyl acetate have revealed several interesting findings. Studies have shown that certain derivatives of this compound exhibit significant therapeutic potential. For example, modifications to the allyl group have led to compounds with enhanced bioavailability and reduced toxicity. These findings are particularly relevant in the context of drug development, where optimizing molecular structure is crucial for achieving desired pharmacological outcomes.

In conclusion, 1-Methylallyl acetate (CAS No. 6737-11-7) is a multifaceted compound with broad applications across various industries. Its role as a synthetic intermediate, flavoring agent, and pharmacological precursor underscores its importance in modern chemistry and pharmaceutical research. As research continues to uncover new applications and synthetic strategies involving this compound, its relevance is expected to grow further.